4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-nitrobenzene-1-sulfonamide
Overview
Description
4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-nitrobenzene-1-sulfonamide, commonly referred to as AMNT, is a synthetic compound with a wide range of applications in scientific research. It is an important tool for researchers in the fields of biochemistry, physiology, and pharmacology due to its unique properties and potential for use in laboratory experiments.
Scientific Research Applications
AMNT has a wide range of applications in scientific research. It can be used to study the regulation of gene expression, as it has been found to inhibit the activity of certain transcription factors. It has also been used to study the effects of certain drugs on the nervous system, as it has been found to inhibit the activity of certain neurotransmitters. Additionally, AMNT has been used to study the effects of certain hormones on cell growth and differentiation, as it has been found to inhibit the activity of certain hormones.
Mechanism of Action
The exact mechanism of action of AMNT is not yet fully understood. However, it is believed to act on the transcription factors and neurotransmitters by binding to them and blocking their activity. This prevents the transcription factors and neurotransmitters from binding to their respective target molecules, thus disrupting the normal functioning of the cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMNT are not yet fully understood. However, it has been found to inhibit the activity of certain transcription factors and neurotransmitters, which can lead to changes in gene expression and disruption of the normal functioning of the cells. Additionally, AMNT has been found to have an anti-inflammatory effect, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using AMNT in laboratory experiments is its ability to inhibit the activity of certain transcription factors and neurotransmitters. This makes it an ideal tool for studying the regulation of gene expression and the effects of certain drugs on the nervous system. Additionally, AMNT is relatively easy to synthesize and purify, making it a cost-effective tool for laboratory experiments.
However, there are also some limitations to using AMNT in laboratory experiments. For example, it is not yet known how AMNT affects other biochemical pathways, and its effects on the nervous system are still being studied. Additionally, the exact mechanism of action of AMNT is not yet fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for research on AMNT. One potential direction is to investigate its effects on other biochemical pathways, such as those involved in metabolism and signal transduction. Additionally, further research could be conducted to better understand the mechanism of action of AMNT and its effects on the nervous system. Furthermore, research could be conducted to identify potential therapeutic uses of AMNT, such as in the treatment of certain diseases. Finally, further research could be conducted to identify potential side effects of AMNT, in order to ensure its safe and effective use in laboratory experiments.
Synthesis Methods
AMNT is synthesized through a two-step process. The first step involves the reaction of 4-amino-3-nitrobenzene-1-sulfonamide with 2-methyl-2H-1,2,3,4-tetrazol-5-yl chloride in an aqueous solution of sodium hydroxide. This reaction yields the desired product, AMNT, as well as sodium chloride and other byproducts. The second step involves the purification of the product through recrystallization in a mixture of acetone and water.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-nitrobenzene-1-sulfonamide involves the nitration of 4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzenesulfonamide followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzenesulfonamide", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Nitration of 4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzenesulfonamide with nitric acid and sulfuric acid to form 4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-nitrobenzene-1-sulfonamide", "Step 2: Reduction of the nitro group in 4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-nitrobenzene-1-sulfonamide to an amino group using hydrogen gas and palladium on carbon as a catalyst", "Step 3: Neutralization of the reaction mixture with sodium hydroxide to obtain the final product, 4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-nitrobenzene-1-sulfonamide" ] } | |
CAS RN |
1536757-53-5 |
Product Name |
4-amino-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-nitrobenzene-1-sulfonamide |
Molecular Formula |
C8H9N7O4S |
Molecular Weight |
299.3 |
Purity |
94 |
Origin of Product |
United States |
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